Cas no 735289-44-8 (2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 735289-44-8
• MF: C₁₈H₁₉N₃O₇S
• MW: 421.42436337471
• CID: 6043182
• PubChem ID: 6252854
• Update Time: 2025-05-30

2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• SR-01000049465
• SR-01000049465-1
• EN300-26596444
• 2-({[(furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• 735289-44-8
• 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C18H19N3O7S/c22-16(21-18(24)19-11-15-7-4-9-27-15)13-28-17(23)12-20-29(25,26)10-8-14-5-2-1-3-6-14/h1-10,20H,11-13H2,(H2,19,21,22,24)/b10-8+
• InChI Key： SCHGQTPDEGILPZ-CSKARUKUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(NC(NCC1=CC=CO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 421.09437113g/mol
• Monoisotopic Mass: 421.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 152Ų

Additional information on 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate

Introduction to 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate (CAS No. 735289-44-8)

Compound 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate, identified by its CAS number 735289-44-8, is a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its dual functionality and the presence of both carbamate and sulfonamide moieties, contribute to its versatility in drug design and development.

The< strong>Furan-2-yl moiety in the molecular structure is a key feature that imparts unique chemical properties to the compound. Furan derivatives are well-known for their role in various biological processes and have been extensively studied for their pharmacological effects. The incorporation of a< strong>methyl group in the< strong>carbamoyl moiety further enhances the compound's reactivity and potential for further functionalization. This makes< strong>2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate a valuable scaffold for designing novel therapeutic agents.

The< strong>2-(2-phenylethenesulfonamido)acetate group is another critical component of this compound, contributing to its ability to interact with biological targets in multiple ways. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of this moiety suggests that< strong>735289-44-8 may exhibit similar therapeutic effects, although further research is needed to fully elucidate its mechanism of action.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways. The structural features of< strong>735289-44-8, particularly its ability to engage with multiple biological targets, make it a promising candidate for such applications. Studies have shown that compounds containing both carbamate and sulfonamide groups can effectively inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The< strong>Furan-2-ylmethyl]carbamoyl}amino)-2-oxoethyl part of the molecule may also contribute to its anti-inflammatory properties by interacting with specific binding sites on these enzymes. This interaction could lead to the inhibition of enzyme activity, thereby reducing inflammation. Additionally, the< strong>phenylethene sulfonamido moiety may enhance the compound's solubility and bioavailability, making it more effective when administered orally or topically.

Evidence from recent research indicates that< strong>CAS No. 735289-44-8 may have applications beyond inflammation modulation. For instance, studies have suggested that sulfonamide derivatives can act as protease inhibitors, which are important in the treatment of various diseases, including cancer and viral infections. The carbamate group in this compound could also contribute to its protease inhibitory activity by forming hydrogen bonds with specific amino acid residues in the active site of the enzyme.

The dual functionality of< strong>735289-44-8, with both carbamate and sulfonamide moieties, makes it a versatile scaffold for drug design. Researchers can exploit these functional groups to develop molecules with tailored biological activities. For example, modifications to the< strong>Furan-2-ylmethyl]carbamoyl}amino)-2-oxoethyl part could enhance binding affinity to specific targets, while changes to the< strong>phenylethene sulfonamido moiety could improve solubility or metabolic stability.

In conclusion, compound< strong>CAS No. 735289-44-8, formally known as 2-{[(Furan–2–yl)methyl]carbamoyl}amino–2–oxoethyl 2–(4–phenylbutenesulfonylamido)acetate, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds likeCAS No. 735289–44–8 will play an increasingly important role in the discovery and development of new therapeutic agents.